Cas no 329187-42-0 (2-(5-Methylfur-2-yl)aniline hydrochloride)

• Product Name: 2-(5-Methylfur-2-yl)aniline hydrochloride
• CAS No: 329187-42-0
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 853977
• PubChem ID: 2859459
• Update Time: 2025-05-21

2-(5-Methylfur-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-2-furyl)aniline hydrochloride
• 2-(5-Methyl-2-furyl)aniline hydrochloride (1:1)
• 329187-42-0
• J-018934
• BIM-0027356.P001
• CS-0323557
• 2-(5-methylfuran-2-yl)aniline;hydrochloride
• DTXSID70386323
• 2-(5-methylfuran-2-yl)anilinehydrochloride
• AKOS026675610
• MFCD01191726
• PS-8020
• 2-(5-methylfuran-2-yl)aniline hydrochloride
• 5663-85-4
• 2-(5-Methyl-2-furyl)aniline, HCl
• Cambridge id 5663854
• 2-(5-Methylfur-2-yl)aniline hydrochloride

• Inchi： 1S/C11H11NO.ClH/c1-8-6-7-11(13-8)9-4-2-3-5-10(9)12;/h2-7H,12H2,1H3;1H
• InChI Key： BMJWTVAHEKRASR-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 209.061
• Monoisotopic Mass: 209.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Color/Form: White crystalline solid
• Boiling Point: 277.1°C at 760 mmHg
• Flash Point: 121.4°C

2-(5-Methylfur-2-yl)aniline hydrochloride Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(5-Methylfur-2-yl)aniline hydrochloride

Introduction to 2-(5-Methylfur-2-yl)aniline hydrochloride (CAS No. 329187-42-0)

2-(5-Methylfur-2-yl)aniline hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 329187-42-0, belongs to the class of aniline derivatives, which are widely studied for their pharmacological activities. The presence of a furanyl group at the 5-position and a methyl substituent enhances its chemical reactivity and biological significance, making it a valuable candidate for further exploration.

The chemical structure of 2-(5-Methylfur-2-yl)aniline hydrochloride consists of a benzene ring substituted with an aniline moiety at the 2-position and a furanyl group at the 5-position, with the entire molecule being in its hydrochloride salt form. This salt form improves the solubility and stability of the compound, facilitating its use in various experimental and industrial applications. The molecular formula of this compound can be represented as C₉H₁₁ClN₂O, reflecting its composition and the presence of nitrogen, oxygen, and chlorine atoms.

In recent years, there has been a growing interest in exploring the pharmacological potential of aniline derivatives, particularly those incorporating heterocyclic structures such as furans. The furanyl group in 2-(5-Methylfur-2-yl)aniline hydrochloride contributes to its ability to interact with biological targets in unique ways, potentially making it useful in the development of new therapeutic agents. Studies have shown that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of 2-(5-Methylfur-2-yl)aniline hydrochloride is its potential as a scaffold for drug discovery. The combination of an aniline moiety and a furanyl group provides multiple sites for functionalization, allowing chemists to modify the compound's properties to target specific diseases or conditions. This flexibility has led to several innovative approaches in medicinal chemistry, where 2-(5-Methylfur-2-yl)aniline hydrochloride is being used as a starting point for synthesizing novel molecules with enhanced efficacy and reduced side effects.

Recent research has highlighted the importance of aniline derivatives in addressing emerging health challenges. For instance, studies have demonstrated that certain furan-substituted anilines can inhibit the growth of resistant bacterial strains by targeting essential metabolic pathways. This finding underscores the need for continued investigation into compounds like 2-(5-Methylfur-2-yl)aniline hydrochloride, which may offer solutions to antibiotic resistance issues.

The synthesis of 2-(5-Methylfur-2-yl)aniline hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the furanyl group typically involves nucleophilic substitution or metal-catalyzed coupling reactions, while the hydrochloride salt formation is achieved through treatment with hydrochloric acid or other acidifying agents.

The physicochemical properties of 2-(5-Methylfur-2-yl)aniline hydrochloride, such as solubility, melting point, and stability, are critical factors that influence its suitability for various applications. These properties are influenced by the presence of polar functional groups like the amine and ether linkages in its structure. Understanding these characteristics is essential for formulating effective drug candidates and ensuring their compatibility with different delivery systems.

In conclusion, 2-(5-Methylfur-2-yl)aniline hydrochloride (CAS No. 329187-42-0) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a scaffold for drug discovery underscores its importance in developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a key player in medicinal chemistry and chemical biology.